Cas no 905695-57-0 (4-bis(2-methoxyethyl)sulfamoyl-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)benzamide)

• Product Name: 4-bis(2-methoxyethyl)sulfamoyl-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)benzamide
• CAS No: 905695-57-0
• MF: C₂₂H₂₇N₃O₆S₂
• MW: 493.596283197403
• CID: 6511600
• Update Time: 2025-07-19

4-bis(2-methoxyethyl)sulfamoyl-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-bis(2-methoxyethyl)sulfamoyl-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)benzamide
• Benzamide, 4-[[bis(2-methoxyethyl)amino]sulfonyl]-N-(4-methoxy-7-methyl-2-benzothiazolyl)-

• Inchi： 1S/C22H27N3O6S2/c1-15-5-10-18(31-4)19-20(15)32-22(23-19)24-21(26)16-6-8-17(9-7-16)33(27,28)25(11-13-29-2)12-14-30-3/h5-10H,11-14H2,1-4H3,(H,23,24,26)
• InChI Key： NGULHYBKPJSMLQ-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=C(OC)C=CC(C)=C2S1)(=O)C1=CC=C(S(N(CCOC)CCOC)(=O)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-bis(2-methoxyethyl)sulfamoyl-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)benzamide

Introduction to 4-bis(2-methoxyethyl)sulfamoyl-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)benzamide (CAS No. 905695-57-0) and Its Emerging Applications in Chemical Biology

4-bis(2-methoxyethyl)sulfamoyl-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)benzamide, identified by its CAS number 905695-57-0, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to a class of molecules characterized by the presence of sulfamoyl and benzamide functional groups, which are well-known for their role in modulating various biological pathways. The specific arrangement of these functional groups, coupled with the 1,3-benzothiazole core, makes this molecule a promising candidate for further investigation in drug discovery and therapeutic development.

The structural framework of 4-bis(2-methoxyethyl)sulfamoyl-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)benzamide incorporates several key features that contribute to its potential utility. The sulfamoyl group (-SO₂NH₂) is a versatile moiety that can engage in hydrogen bonding interactions, making it an attractive component for designing molecules with specific binding affinities. Additionally, the benzamide group (-CONH₂) is frequently found in bioactive compounds and has been shown to exhibit a wide range of pharmacological effects. The presence of the 1,3-benzothiazole scaffold further enhances the compound's complexity and may contribute to its biological activity by interacting with specific targets in biological systems.

In recent years, there has been growing interest in exploring the therapeutic potential of molecules derived from the 1,3-benzothiazole core. This heterocyclic system has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. For instance, derivatives of 1,3-benzothiazole have been reported to inhibit the activity of various enzymes and receptors involved in pathological processes. The incorporation of additional functional groups, such as the sulfamoyl and benzamide moieties, into the 1,3-benzothiazole scaffold can modulate its biological profile, potentially leading to the discovery of novel therapeutic agents.

One of the most compelling aspects of 4-bis(2-methoxyethyl)sulfamoyl-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)benzamide is its potential as a lead compound for drug development. The combination of the sulfamoyl group, which can serve as a pharmacophore for receptor binding, and the benzamide group, which can interact with biological targets through hydrogen bonding or other non-covalent interactions, makes this molecule a versatile scaffold for medicinal chemistry modifications. Furthermore, the presence of the 4-methoxy-7-methyl substituents on the 1,3-benzothiazole ring may fine-tune its solubility and bioavailability, making it more suitable for pharmaceutical applications.

Recent studies have highlighted the importance of sulfamoylated compounds in drug discovery. Sulfamoyl derivatives have been shown to exhibit inhibitory activity against various enzymes and have been used in the development of drugs targeting metabolic disorders and infectious diseases. The structural motif present in 4-bis(2-methoxyethyl)sulfamoyl-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)benzamide aligns well with this trend, suggesting that it may possess similar inhibitory properties. Additionally, the benzamide moiety has been implicated in various biological processes, including pain perception and neuroprotection, further supporting the potential therapeutic relevance of this compound.

The synthesis and characterization of 4-bis(2-methoxyethyl)sulfamoyl-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)benzamide represent a significant step forward in understanding its chemical properties and biological activities. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to elucidate its molecular structure and confirm its identity. These studies have provided valuable insights into how different functional groups within the molecule interact with each other and with potential biological targets.

In conclusion,4-bis(2-methoxyethyl)sulfamoyl-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)benzamide (CAS No. 905695-57-0) is a structurally complex organic compound with significant potential in chemical biology and drug discovery. Its unique combination of sulfamoyl and benzamide functional groups embedded within a 1,3-benzothiazole scaffold positions it as a promising candidate for further exploration. As research continues to uncover new therapeutic targets and mechanisms,this compound may play a crucial role in developing innovative treatments for various diseases.